4-(2-fluorophenyl)-6-methyl-N-(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• Molecular Formula: C19H18FN3OS
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 4-(2-fluorophenyl)-6-methyl-N-(4-methylphenyl)-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C19H18FN3OS/c1-11-7-9-13(10-8-11)22-18(24)16-12(2)21-19(25)23-17(16)14-5-3-4-6-15(14)20/h3-10,17H,1-2H3,(H,22,24)(H2,21,23,25)
• InChI Key: JUBSXEXSCNKKFK-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(NC(=S)NC2C3=CC=CC=C3F)C

Description

4-(2-fluorophenyl)-6-methyl-N-(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thioxo-pyrimidine derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of 4-(2-fluorophenyl)-6-methyl-N-(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins that play a key role in various disease processes.
Biochemical and Physiological Effects:
Studies have shown that 4-(2-fluorophenyl)-6-methyl-N-(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide exhibits significant biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and block the replication of certain viruses. The compound has also been shown to have analgesic and anticonvulsant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(2-fluorophenyl)-6-methyl-N-(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide in lab experiments is its high potency and selectivity. The compound is also relatively easy to synthesize and has a good safety profile. However, one of the limitations of using this compound is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental setups.

Future Directions

There are several potential future directions for research involving 4-(2-fluorophenyl)-6-methyl-N-(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. One area of interest is the development of new analogs of this compound with improved pharmacological properties. Another area of research is the investigation of the compound's potential use in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various disease processes.

Synthesis Methods

The synthesis of 4-(2-fluorophenyl)-6-methyl-N-(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide involves the reaction of 2-amino-4-(2-fluorophenyl)-6-methylpyrimidine-5-carboxamide with 4-methylbenzenethiol in the presence of a suitable catalyst. The reaction takes place under mild conditions and yields the desired product in good yield.

Scientific Research Applications

4-(2-fluorophenyl)-6-methyl-N-(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been studied for its potential therapeutic applications in various diseases. It has been shown to exhibit antitumor, antiviral, and anti-inflammatory activities. The compound has also been studied for its potential use as an analgesic and anticonvulsant agent.